(-)-Glyceollin I

• CAS No.: 57103-57-8
• Product Name: (-)-Glyceollin I
• Molecular Formula: C20H18O5
• Molecular Weight: 338.4 g/mol
• IUPAC Name: (2S,10S)-17,17-dimethyl-3,12,18-trioxapentacyclo[11.8.0.02,10.04,9.014,19]henicosa-1(13),4(9),5,7,14(19),15,20-heptaene-6,10-diol
• Standard InChI: InChI=1S/C20H18O5/c1-19(2)8-7-12-15(25-19)6-4-13-17(12)23-10-20(22)14-5-3-11(21)9-16(14)24-18(13)20/h3-9,18,21-22H,10H2,1-2H3/t18-,20+/m0/s1
• Standard InChIKey: YIFYYPKWOQSCRI-AZUAARDMSA-N
• Isomeric SMILES: CC1(C=CC2=C(O1)C=CC3=C2OC[C@@]4([C@H]3OC5=C4C=CC(=C5)O)O)C
• SMILES: CC1(C=CC2=C(O1)C=CC3=C2OCC4(C3OC5=C4C=CC(=C5)O)O)C
• Canonical SMILES: CC1(C=CC2=C(O1)C=CC3=C2OCC4(C3OC5=C4C=CC(=C5)O)O)C
• Description: Glyceollin I, also known as rac-glyceollin i, belongs to the class of organic compounds known as pterocarpans. These are benzo-pyrano-furano-benzene compounds, containing the 6H-[1]benzofuro[3, 2-c]chromene skeleton. They are derivatives of isoflavonoids. Glyceollin I is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, glyceollin i is primarily located in the membrane (predicted from logP). Outside of the human body, glyceollin i can be found in pulses and soy bean. This makes glyceollin i a potential biomarker for the consumption of these food products.
• Synonyms: glyceollin; glyceollin I
• PubChem Compound: 162807
• Last Modified: Dec 23 2021